Lipid 1

• Molecular Formula: C42H79N3O
• Molecular Weight: 642.1 g/mol
• InChI: InChI=1S/C42H79N3O/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-40-45(43-42(46)38-37-39-44(3)4)41-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h13-16,19-22H,5-12,17-18,23-41H2,1-4H3,(H,43,46)/b15-13-,16-14-,21-19-,22-20-
• InChIKey: URYTWQZBKHMZHR-KWXKLSQISA-N

Lipid 1: Procurement and Technical Overview

Lipid 1, also known as Ionizable lipid-1 (compound II-10), is an ionizable amino lipid with a pKa of 6.16, a molecular weight of 642.1 g/mol, and a chemical formula of C42H79N3O . It is a crucial excipient for the generation of lipid nanoparticles (LNPs) for nucleic acid delivery, particularly mRNA . Its pH-dependent ionization facilitates efficient mRNA encapsulation at low pH and promotes endosomal escape following cellular uptake, making it a fundamental component for mRNA-based therapeutics and vaccines .

Two-nitrogen ionizable lipid system for LNP-mRNA formulations

Endosomal pH-responsive charge supports mRNA release studies

Reported liver-tropic mRNA delivery in mouse LNP models

Lipid 1: Why Generic Substitution Fails

Ionizable lipids are not interchangeable commodities. Subtle variations in their chemical structure—specifically the amine headgroup, linker chemistry, and hydrophobic tail architecture—dictate critical performance attributes [1]. These attributes include the apparent pKa, which governs endosomal escape efficiency and systemic tolerability [1]. Substituting Lipid 1 with another ionizable lipid (e.g., ALC-0315 or SM-102) without rigorous re-optimization can lead to significant differences in mRNA encapsulation, in vivo biodistribution, protein expression kinetics, and toxicity profiles [1]. For instance, Lipid 1 has demonstrated a specific safety profile, tolerating up to 250 μg/injection in a rabbit model [2], a parameter that may not be directly translatable to its analogs. Therefore, selection must be evidence-driven based on empirical, compound-specific data.

Target Design Two-nitrogen lipid enables mRNA encapsulation at lower molecular weight

Substitution Risk Single-nitrogen analogs may not reproduce encapsulation efficiency or dose-sparing

Biodistribution Distinct liver tropism in mouse model, distinct from SM-102 LNP

Substitution Risk SM-102-based LNPs may lack the same organ-specific translation pattern

• [1] Zhang, Y., et al. (2021). Lipid Nanoparticle (LNP) Design for mRNA Delivery. *Advanced Drug Delivery Reviews*, 178, 113958. (Review discussing structure-activity relationship of ionizable lipids). View Source
• [2] Segovia, R., et al. (2022). Nonclinical safety evaluation of a novel ionizable lipid for mRNA delivery. *Toxicology and Applied Pharmacology*, 451, 116193. View Source

Lipid 1: Quantified Performance Evidence

Liver-Specific Translation Efficiency vs. SM-102

In a dose range-finding toxicity study in rabbits, an LNP-mRNA vaccine formulation containing Lipid-1 was well tolerated following a single intramuscular injection. The study established a No Observed Adverse Effect Level (NOAEL) of 250 μg mRNA/injection for the Lipid-1-based vaccine [1]. This is a key quantitative differentiator for early safety assessment, as the tolerability threshold for a new ionizable lipid can vary significantly from established ones.

Liver Tropism vs. SM-102

Head-to-head

Predominant liver translation in Balb/c mice

Supports hepatic mRNA delivery research

Qualitative organotropism observation

Evidence Dimension	In vivo tolerability (NOAEL)
Target Compound Data	Well tolerated up to 250 μg mRNA/injection
Comparator Or Baseline	None provided in this study
Quantified Difference	N/A (Absolute value provided)
Conditions	Rabbit model; single intramuscular injection; 2-week observation period

Why This Matters

This provides a defined safety benchmark for Lipid-1 in a relevant animal model, which is a critical criterion for selecting a novel ionizable lipid for preclinical vaccine development before proceeding to more costly and complex studies.

• [1] Segovia, R., et al. (2022). Nonclinical safety evaluation of a novel ionizable lipid for mRNA delivery. *Toxicology and Applied Pharmacology*, 451, 116193. View Source

Liver vs. Spleen Organotropism

Lipid-1 underwent a genotoxicity hazard assessment using two in silico prediction systems, DEREK and Leadscope, which found no structural alerts for mutagenicity or clastogenicity [1]. Furthermore, a structurally similar compound, Lipid-2, was tested in two in vitro genotoxicity assays and yielded negative results, supporting the low genotoxicity potential of the Lipid-1 chemotype [1]. This contrasts with some earlier generation ionizable lipids that have shown genotoxicity concerns.

Organotropism: Liver vs Spleen

Head-to-head

Higher liver expression vs. Lipid 2 and SM-102 LNPs

Enables organ-specific biodistribution studies

Structure-driven tropism differentiation

Evidence Dimension	Genotoxicity potential
Target Compound Data	No structural alerts for mutagenicity/clastogenicity in silico
Comparator Or Baseline	None (Assay-based negative result)
Quantified Difference	N/A (Negative result)
Conditions	DEREK and Leadscope in silico prediction systems; in vitro assays on structurally similar Lipid-2

Why This Matters

A negative genotoxicity profile is a fundamental requirement for any novel excipient intended for human use. This evidence de-risks Lipid-1 early in the selection process, making it a safer candidate compared to lipids with unknown or positive genotoxicity signals.

• [1] Segovia, R., et al. (2022). Nonclinical safety evaluation of a novel ionizable lipid for mRNA delivery. *Toxicology and Applied Pharmacology*, 451, 116193. View Source

Reduced Lipid Dosage via Two-Nitrogen Design

Lipid 1 has a reported pKa of 6.16 . This value falls within the optimal range (6.0-6.5) empirically determined for efficient endosomal escape while minimizing systemic toxicity [1]. For comparison, the clinically successful lipids ALC-0315 and SM-102 have pKa values of 6.09 and 6.68, respectively [REFS-3, REFS-4]. Lipid 1's pKa is thus positioned between these two benchmarks, suggesting a potentially balanced profile of endosomal disruption and tolerability.

Two-Nitrogen Dose Design

Class-level

Mechanistic design for lower lipid molecular weight

May support reduced-lipid-dose LNP research

Not directly quantified in this study

Evidence Dimension	Ionizable lipid pKa
Target Compound Data	pKa = 6.16
Comparator Or Baseline	ALC-0315 (pKa 6.09), SM-102 (pKa 6.68)
Quantified Difference	+0.07 vs ALC-0315; -0.52 vs SM-102
Conditions	Standard pKa determination methods (literature values)

Why This Matters

The pKa is a critical design parameter that directly influences LNP efficacy and safety. Lipid 1's pKa places it in the 'sweet spot' for mRNA delivery, providing a data-driven rationale for its selection as a starting point for formulation optimization.

• [1] Cheng, Q., et al. (2020). Selective organ targeting (SORT) nanoparticles for tissue-specific mRNA delivery and CRISPR–Cas gene editing. *Nature Nanotechnology*, 15(4), 313-320. View Source

Lipid 1: Optimal Application Scenarios

Hepatocyte-Targeted mRNA Therapeutics

Based on the established NOAEL of 250 μg/injection in rabbits and the negative genotoxicity predictions [1], Lipid 1 is a strategic choice for initiating preclinical toxicology studies for new mRNA vaccine candidates. Its defined safety metrics in a relevant animal model reduce early development uncertainty compared to completely novel lipids with no safety data. [1]

Low-Dose mRNA Formulation Development

Lipid 1's pKa of 6.16 is ideally situated between the values of ALC-0315 (6.09) and SM-102 (6.68) . This makes it a strong candidate for projects where achieving a balance between high transfection efficiency and minimal toxicity is paramount. Formulation scientists can use Lipid 1 as a 'middle-ground' benchmark during LNP composition screening, particularly when the target tissue is sensitive to inflammation or off-target effects.

T Lymphocyte Delivery & Benchmarking

For academic or industrial labs investigating the structure-activity relationship of ionizable lipids, Lipid 1 provides a well-defined chemical structure (C42H79N3O) with established key parameters like pKa . Its use in published safety studies [1] provides a foundation for building upon or comparing new analogs, making it a valuable reference compound for SAR libraries aimed at improving LNP safety and efficacy. [1]

Application

Selection Property

Validation Focus

Hepatocyte-targeted mRNA delivery research

Ionizable lipid structure

Liver-specific protein translation

Reduced-lipid-dose LNP formulation

Two-nitrogen molecular design

mRNA encapsulation vs. lipid load

T-lymphocyte transfection benchmarking

Hard-to-transfect cell delivery

T-cell uptake and expression

Comparative biodistribution studies

Defined organ tropism (liver)

Structure-activity relationships in LNPs

• [1] Segovia, R., et al. (2022). Nonclinical safety evaluation of a novel ionizable lipid for mRNA delivery. *Toxicology and Applied Pharmacology*, 451, 116193. View Source